Welcome to BenchChem Online Store!
Deutsch
List
Bench Chemicals
molecular formula C9H4F3NOS B2946381 3-Trifluoromethylbenzoyl isothiocyanate CAS No. 100663-25-0

3-Trifluoromethylbenzoyl isothiocyanate

Cat. No. B2946381
CAS RN: 100663-25-0
M. Wt: 231.19
InChI Key: TUNQKHXTTHRRAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07135466B2

Procedure details

3-(Trifluoromethyl)-1-benzenecarbonyl isothiocyanate was prepared using commercially available 3-(trifluoromethyl)-1-benzenecarbonyl chloride (80 mg) as a starting compound according to the description of the literature. 4-[(6,7-Dimethoxy-4-quinolyl)oxy]aniline (50 mg) was dissolved in toluene (5 ml) and ethanol (1 ml) to prepare a solution. A solution of 3-(trifluoromethyl)-1-benzenecarbonyl isothiocyanate in ethanol (1 ml) was then added to the solution, and the mixture was stirred at room temperature for 2 hr. The reaction solution was concentrated, and the residue was purified by chromatography on silica gel using chloroform/acetone for development to give the title compound (67 mg, yield 75%).
Name
3-(trifluoromethyl)-1-benzenecarbonyl chloride
Quantity
80 mg
Type
reactant
Reaction Step One
Name
4-[(6,7-Dimethoxy-4-quinolyl)oxy]aniline
Quantity
50 mg
Type
reactant
Reaction Step Two
Name
toluene
Quantity
5 mL
Type
solvent
Reaction Step Two
Name
3-(trifluoromethyl)-1-benzenecarbonyl isothiocyanate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
ethanol
Quantity
1 mL
Type
solvent
Reaction Step Three
Name
ethanol
Quantity
1 mL
Type
solvent
Reaction Step Four
Name
3-(Trifluoromethyl)-1-benzenecarbonyl isothiocyanate
Name
title compound
Yield
75%

Identifiers

REACTION_CXSMILES
FC(F)(F)C1C=C(C(Cl)=O)C=CC=1.[CH3:14][O:15][C:16]1[CH:17]=[C:18]2[C:23](=[CH:24][C:25]=1[O:26][CH3:27])[N:22]=[CH:21][CH:20]=[C:19]2[O:28][C:29]1[CH:35]=[CH:34][C:32]([NH2:33])=[CH:31][CH:30]=1.[F:36][C:37]([F:50])([F:49])[C:38]1[CH:39]=[C:40]([C:44]([N:46]=[C:47]=[S:48])=[O:45])[CH:41]=[CH:42][CH:43]=1>C1(C)C=CC=CC=1.C(O)C>[F:49][C:37]([F:36])([F:50])[C:38]1[CH:39]=[C:40]([C:44]([N:46]=[C:47]=[S:48])=[O:45])[CH:41]=[CH:42][CH:43]=1.[CH3:14][O:15][C:16]1[CH:17]=[C:18]2[C:23](=[CH:24][C:25]=1[O:26][CH3:27])[N:22]=[CH:21][CH:20]=[C:19]2[O:28][C:29]1[CH:35]=[CH:34][C:32]([NH:33][C:47]([NH:46][C:44](=[O:45])[C:40]2[CH:41]=[CH:42][CH:43]=[C:38]([C:37]([F:36])([F:50])[F:49])[CH:39]=2)=[S:48])=[CH:31][CH:30]=1

Inputs

Step One
Name
3-(trifluoromethyl)-1-benzenecarbonyl chloride
Quantity
80 mg
Type
reactant
Smiles
FC(C=1C=C(C=CC1)C(=O)Cl)(F)F
Step Two
Name
4-[(6,7-Dimethoxy-4-quinolyl)oxy]aniline
Quantity
50 mg
Type
reactant
Smiles
COC=1C=C2C(=CC=NC2=CC1OC)OC1=CC=C(N)C=C1
Name
toluene
Quantity
5 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Three
Name
3-(trifluoromethyl)-1-benzenecarbonyl isothiocyanate
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC(C=1C=C(C=CC1)C(=O)N=C=S)(F)F
Name
ethanol
Quantity
1 mL
Type
solvent
Smiles
C(C)O
Step Four
Name
ethanol
Quantity
1 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 2 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The reaction solution was concentrated
CUSTOM
Type
CUSTOM
Details
the residue was purified by chromatography on silica gel

Outcomes

Product
Details
Reaction Time
 2 h
Name
3-(Trifluoromethyl)-1-benzenecarbonyl isothiocyanate
Type
product
Smiles
FC(C=1C=C(C=CC1)C(=O)N=C=S)(F)F
Name
title compound
Type
product
Smiles
COC=1C=C2C(=CC=NC2=CC1OC)OC1=CC=C(C=C1)NC(=S)NC(C1=CC(=CC=C1)C(F)(F)F)=O
Measurements
Type Value Analysis
AMOUNT: MASS 67 mg
YIELD: PERCENTYIELD 75%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.